Cas no 923-99-9 (Phosphorous acid,tripropyl ester)

Phosphorous acid,tripropyl ester structure
923-99-9 structure
Product Name:Phosphorous acid,tripropyl ester
CAS No:923-99-9
MF:C9H21O3P
MW:208.23500418663
CID:807650
Update Time:2023-10-12

Phosphorous acid,tripropyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid,tripropyl ester
    • TRIPROPYL PHOSPHITE
    • Propyl phosphite ((PrO)3P) (7CI)
    • Tripropyl phosphite (ACI)
    • NSC 157378
    • Tri-n-propyl phosphite
    • Inchi： 1S/C9H21O3P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-9H2,1-3H3
    • InChI Key： QOPBTFMUVTXWFF-UHFFFAOYSA-N
    • SMILES： O(CCC)P(OCCC)OCCC

Experimental Properties

  • Density: 0.942
  • Boiling Point: 206.5°C
  • Refractive Index: 1.4282

Phosphorous acid,tripropyl ester Production Method

Production Method 1

923-99-9 923-99-9
Reaction Conditions
1.1 Reagents: Phosphorus trichloride ,  Tripotassium phosphate Catalysts: Tetrahexylammonium chloride Solvents: Dichloromethane ;  < 10 °C; 10 °C → 20 °C; 3 h, 20 °C
Reference
Synthesis of tervalent phosphorus esters in biphasic system using potassium phosphate as unique solid base
Ilia, Gheorghe; Iliescu, Smaranda; Macarie, Lavinia; Popa, Adriana, Heteroatom Chemistry, 2008, 19(4), 360-364

Production Method 2

6819-41-6 6819-41-6
923-99-9 923-99-9
Reaction Conditions
Reference
Cleavage of a phosphorus-carbon bond in dialkyl 1-phenyl-2-bromovinylphosphonites in the presence of sodium alcoholates
Trishin, Yu. G.; Peshkov, A. F.; Maiorova, E. D.; Platonov, A. Yu.; Chistokletov, V. N., Zhurnal Obshchei Khimii, 1982, 52(8), 1926-7

Production Method 3

923-99-9 923-99-9
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus trichloride Solvents: Tetrahydrofuran ;  -78 °C; 15 min, -78 °C; -78 °C → 0 °C; 10 min, 0 °C
Reference
Challenges and Hallmarks of Establishing Alkylacetylphosphonates as Probes of Bacterial 1-Deoxy-D-xylulose 5-Phosphate Synthase
Sanders, Sara; Vierling, Ryan J.; Bartee, David; DeColli, Alicia A.; Harrison, Mackenzie J.; et al, ACS Infectious Diseases, 2017, 3(7), 467-478

Production Method 4

97893-05-5 97893-05-5
923-99-9 923-99-9
62-55-5 62-55-5
Reaction Conditions
Reference
Thioacetimidoyl phosphites. Synthesis and reactions with proton-containing reagents
Al'fonsov, V. A.; Pudovik, D. A.; Batyeva, E. S.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1985, 55(3), 559-62

Production Method 5

923-99-9 923-99-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus trichloride Solvents: Diethyl ether ;  rt; rt → 35 °C; 2 h, 35 °C
Reference
Synthesis and crystal structure of some phosphite, thiophosphite, and amidophosphite copper(I) halide complexes
Kursheva, Lidiya I.; Kataeva, Olga N.; Krivolapov, Dmitry B.; Gubaidullin, Aidar T.; Batyeva, Elvira S.; et al, Heteroatom Chemistry, 2008, 19(5), 483-489

Production Method 6

923-99-9 923-99-9
Reaction Conditions
1.1 Reagents: Pyridine ,  Phosphorus trichloride Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Silver-Catalyzed Regioselective Phosphorylation of para-Quinone Methides with P(III)-Nucleophiles
Xu, Shipan; Xie, Jun; Liu, Yu ; Xu, Weifeng; Tang, Ke-Wen ; et al, Journal of Organic Chemistry, 2021, 86(21), 14983-15003

Production Method 7

923-99-9 923-99-9
Reaction Conditions
Reference
Reaction of derivatives of phosphorus(III) with acids
Gazizov, T. Kh.; Kharlamov, V. A.; Pashinkin, A. P.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1977, 47(6), 1234-8

Production Method 8

923-99-9 923-99-9
Reaction Conditions
Reference
N,N-Dialkyl-m-aminophenols
, Japan, , ,

Production Method 9

120678-49-1 120678-49-1
923-99-9 923-99-9
623-96-1 623-96-1
Reaction Conditions
1.1 heated
Reference
Synthesis and reactivity of substituted α-carbonylphosphonites and their derivatives
Prishchenko, Andrey A.; Livantsov, Mikhail V.; Novikova, Olga P.; Livantsova, Ludmila I.; Petrosyan, Valery S., Heteroatom Chemistry, 2012, 23(4), 352-372

Production Method 10

120678-49-1 120678-49-1
923-99-9 923-99-9
623-96-1 623-96-1
Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate
Reference
Synthesis of (trialkoxymethyl)phosphonates
Prishchenko, A. A.; Livantsov, M. V.; Boganova, N. V.; Lutsenko, I. F., Zhurnal Obshchei Khimii, 1988, 58(9), 2168-70

Phosphorous acid,tripropyl ester Raw materials

Phosphorous acid,tripropyl ester Preparation Products

Phosphorous acid,tripropyl ester Related Literature

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